2-(4-bromo-2-methoxyphenoxy)-N'-[(E)-(5-chloro-2-hydroxy-3-nitrophenyl)methylidene]acetohydrazide

• Molecular Formula: C16H13BrClN3O6
• Molecular Weight: 458.6 g/mol
• IUPAC Name: 2-(4-bromo-2-methoxyphenoxy)-N-[(E)-(5-chloro-2-hydroxy-3-nitrophenyl)methylideneamino]acetamide
• InChI: InChI=1S/C16H13BrClN3O6/c1-26-14-5-10(17)2-3-13(14)27-8-15(22)20-19-7-9-4-11(18)6-12(16(9)23)21(24)25/h2-7,23H,8H2,1H3,(H,20,22)/b19-7+
• InChI Key: UYOSBEWBALSLSQ-FBCYGCLPSA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)Br)OCC(=O)N/N=C/C2=C(C(=CC(=C2)Cl)[N+](=O)[O-])O
• Canonical SMILES: COC1=C(C=CC(=C1)Br)OCC(=O)NN=CC2=C(C(=CC(=C2)Cl)[N+](=O)[O-])O

Description

2-(4-bromo-2-methoxyphenoxy)-N’-[(E)-(5-chloro-2-hydroxy-3-nitrophenyl)methylidene]acetohydrazide is a complex organic compound with potential applications in various scientific fields. This compound is characterized by its unique structure, which includes bromine, chlorine, methoxy, and nitro functional groups, making it a subject of interest for researchers in chemistry, biology, and medicine.

Preparation Methods

The synthesis of 2-(4-bromo-2-methoxyphenoxy)-N’-[(E)-(5-chloro-2-hydroxy-3-nitrophenyl)methylidene]acetohydrazide typically involves multiple steps, starting with the preparation of intermediate compounds. The synthetic route may include the following steps:

Preparation of 4-bromo-2-methoxyphenol: This can be achieved through the bromination of 2-methoxyphenol using bromine in the presence of a catalyst.

Formation of 2-(4-bromo-2-methoxyphenoxy)acetic acid: This involves the reaction of 4-bromo-2-methoxyphenol with chloroacetic acid under basic conditions.

Synthesis of the hydrazide: The acetic acid derivative is then reacted with hydrazine hydrate to form the corresponding hydrazide.

Condensation reaction: Finally, the hydrazide is condensed with 5-chloro-2-hydroxy-3-nitrobenzaldehyde under acidic conditions to yield the target compound.

Industrial production methods for this compound would likely involve optimization of these steps to increase yield and purity, as well as the use of large-scale reactors and purification techniques.

Chemical Reactions Analysis

2-(4-bromo-2-methoxyphenoxy)-N’-[(E)-(5-chloro-2-hydroxy-3-nitrophenyl)methylidene]acetohydrazide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a corresponding aldehyde or carboxylic acid.

Reduction: The nitro group can be reduced to an amine using reducing agents such as hydrogen gas in the presence of a catalyst.

Substitution: The bromine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Hydrolysis: The hydrazide linkage can be hydrolyzed under acidic or basic conditions to yield the corresponding acid and hydrazine derivatives.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like ammonia.

Scientific Research Applications

2-(4-bromo-2-methoxyphenoxy)-N’-[(E)-(5-chloro-2-hydroxy-3-nitrophenyl)methylidene]acetohydrazide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: The compound’s unique structure allows it to interact with various biological molecules, making it useful in studying enzyme inhibition and protein-ligand interactions.

Industry: It can be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 2-(4-bromo-2-methoxyphenoxy)-N’-[(E)-(5-chloro-2-hydroxy-3-nitrophenyl)methylidene]acetohydrazide involves its interaction with molecular targets such as enzymes or receptors. The compound’s functional groups allow it to form hydrogen bonds, hydrophobic interactions, and covalent bonds with its targets, thereby modulating their activity. The specific pathways involved depend on the biological context and the target molecules.

Comparison with Similar Compounds

Similar compounds to 2-(4-bromo-2-methoxyphenoxy)-N’-[(E)-(5-chloro-2-hydroxy-3-nitrophenyl)methylidene]acetohydrazide include:

4-bromo-2-methoxyphenyl derivatives: These compounds share the bromine and methoxy functional groups and have similar reactivity.

Hydrazide derivatives: Compounds with hydrazide linkages exhibit similar chemical behavior, particularly in condensation and hydrolysis reactions.

Nitrophenyl derivatives: These compounds contain nitro groups and are used in similar applications, such as enzyme inhibition studies.

The uniqueness of 2-(4-bromo-2-methoxyphenoxy)-N’-[(E)-(5-chloro-2-hydroxy-3-nitrophenyl)methylidene]acetohydrazide lies in its combination of functional groups, which allows for a wide range of chemical reactions and interactions with biological molecules.